Cas no 2137554-67-5 (Cyclobutane, 1-(bromomethyl)-1-(3-buten-1-yl)-3-methyl-)

• Product Name: Cyclobutane, 1-(bromomethyl)-1-(3-buten-1-yl)-3-methyl-
• CAS No: 2137554-67-5
• MF: C₁₀H₁₇Br
• MW: 217.145982503891
• CID: 5286784
• Update Time: 2025-05-30

Cyclobutane, 1-(bromomethyl)-1-(3-buten-1-yl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(bromomethyl)-1-(3-buten-1-yl)-3-methyl-

• Inchi： 1S/C10H17Br/c1-3-4-5-10(8-11)6-9(2)7-10/h3,9H,1,4-8H2,2H3
• InChI Key： LCFHQJICPNKGJH-UHFFFAOYSA-N
• SMILES： C1(CBr)(CCC=C)CC(C)C1

Additional information on Cyclobutane, 1-(bromomethyl)-1-(3-buten-1-yl)-3-methyl-

Introduction to Cyclobutane, 1-(bromomethyl)-1-(3-buten-1-yl)-3-methyl- (CAS No. 2137554-67-5)

Cyclobutane, 1-(bromomethyl)-1-(3-buten-1-yl)-3-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2137554-67-5, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of cycloalkanes, characterized by its four-membered ring structure, which imparts unique reactivity and potential applications in various chemical transformations. The presence of both bromomethyl and 3-buten-1-yl substituents makes this molecule a versatile intermediate for the synthesis of more complex structures, particularly in the development of novel therapeutic agents.

The structural features of Cyclobutane, 1-(bromomethyl)-1-(3-buten-1-yl)-3-methyl- make it an attractive building block for medicinal chemists. The bromomethyl group (–CH₂Br) is a well-known reactive handle that can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This reactivity is particularly useful in the construction of heterocyclic compounds, which are prevalent in many pharmacologically active molecules. Additionally, the 3-buten-1-yl group (–CH₂=CH–CH=CH₂) introduces unsaturation into the molecule, enabling reactions such as Diels-Alder cycloadditions and cross-coupling reactions, which are fundamental in modern synthetic strategies.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex molecular architectures efficiently. The compound Cyclobutane, 1-(bromomethyl)-1-(3-buten-1-yl)-3-methyl- has been explored as a key intermediate in several innovative synthetic routes. For instance, studies have demonstrated its utility in the preparation of substituted cyclobutanes through palladium-catalyzed cross-coupling reactions. These reactions often provide high selectivity and yield, making them ideal for large-scale pharmaceutical production. Moreover, the compound has been utilized in the synthesis of bioactive molecules with potential applications in drug discovery.

One notable area where Cyclobutane, 1-(bromomethyl)-1-(3-buten-1-yl)-3-methyl- has shown promise is in the development of novel antiviral agents. The four-membered ring core is a common motif in many biologically active compounds, and modifications at specific positions can lead to enhanced potency and selectivity. Researchers have leveraged the reactivity of the bromomethyl group to introduce various pharmacophores that interact with viral targets. For example, derivatives of this compound have been investigated for their ability to inhibit viral proteases and polymerases, which are critical enzymes in viral replication cycles.

The pharmaceutical industry has also explored Cyclobutane, 1-(bromomethyl)-1-(3-buten-1-yl)-3-methyl- as a precursor for designing small molecule inhibitors targeting bacterial pathogens. The structural rigidity provided by the cyclobutane ring can enhance binding affinity to biological targets, while the presence of functional handles allows for fine-tuning of pharmacological properties. Recent studies have highlighted its role in synthesizing compounds with antibacterial activity against multidrug-resistant strains. These findings underscore the importance of developing new chemical entities to combat emerging infectious diseases.

Beyond pharmaceutical applications, Cyclobutane, 1-(bromomethyl)-1-(3-buten-1-yl)-3-methyl- has found utility in materials science and agrochemical research. Its unique structural features make it a valuable starting material for synthesizing polymers with tailored properties. For instance, polymers derived from this compound exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications. Additionally, agrochemical researchers have utilized derivatives of this molecule to develop novel pesticides with improved efficacy and environmental safety profiles.

The synthesis of Cyclobutane, 1-(bromomethyl)-1-(3-buten-1-yl)-3-methyl- involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include bromination of cyclobutene derivatives followed by cross-coupling reactions with appropriate organometallic reagents. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments align with the growing emphasis on green chemistry principles in industrial processes.

In conclusion, Cyclobutane, 1-(bromomethyl)-1-(3-buten-1-yl)-3-methyl- (CAS No. 2137554-67-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on drug discovery, materials science, and agrochemical development. As research continues to uncover new methodologies and applications for this compound, Cyclobutane, 1-(bromomethyl)-1-(3-buten-1-yl)-3-methyl- is poised to remain at the forefront of chemical innovation.